![molecular formula C8H8ClNO2 B1596112 2-(2-Chlorophenoxy)acetamide CAS No. 35368-68-4](/img/structure/B1596112.png)
2-(2-Chlorophenoxy)acetamide
Overview
Description
2-(2-Chlorophenoxy)acetamide is a chemical compound with the CAS Number: 35368-68-4 . It has a molecular weight of 185.61 and its IUPAC name is this compound . It is a solid substance stored in dry, room temperature conditions .
Molecular Structure Analysis
The molecular structure of this compound is represented by the linear formula C8H8ClNO2 . The InChI code for the compound is 1S/C8H8ClNO2/c9-6-3-1-2-4-7(6)12-5-8(10)11/h1-4H,5H2,(H2,10,11) .Physical And Chemical Properties Analysis
This compound is a solid substance . It is stored in dry, room temperature conditions . The compound has a molecular weight of 185.61 .Scientific Research Applications
Potential as Pesticides
Derivatives of N-(ω-hydroxyalkyl)-4-chlorophenoxyacetamide, which include compounds similar to 2-(2-Chlorophenoxy)acetamide, have been characterized for their potential as pesticides. These compounds were analyzed using X-ray powder diffraction to determine their structural properties, which are critical for their effectiveness as pesticides (Olszewska, Tarasiuk & Pikus, 2009).
Anticancer Properties
Studies have synthesized derivatives of chlorophenoxy acetamide, including structures similar to this compound, exploring their anticancer properties. Some derivatives exhibited cytostatic activity, suggesting potential applications in cancer treatment (Li, 1995).
Structural Analysis
Research on related compounds, like 2-Chloro-N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]acetamide, has provided insights into the molecular structure of these compounds, which is crucial for understanding their interactions and potential applications in various fields (Saravanan et al., 2016).
Synthesis Techniques
Studies have focused on the synthesis of various phenoxy amide derivatives, including methods that could be applied to this compound. This research is important for improving the production and application of these compounds (Wang et al., 2011).
Neuroprotective Effects
Research has been conducted on derivatives of 2-(4-chlorophenoxy)-N-(1,2,3,4-tetrahydroacridine-9-yl) acetamide, which is structurally similar to this compound, to study their effects on learning and memory ability in mice, suggesting potential neuroprotective applications (Yu Wen-guo, 2011).
Anti-Inflammatory Properties
New indole acetamide derivatives, closely related to this compound, have been synthesized and analyzed for their anti-inflammatory properties, offering potential applications in treating inflammatory diseases (Al-Ostoot et al., 2020).
Therapeutic Potential in Viral Infections
Compounds structurally similar to this compound have shown significant antiviral and antiapoptotic effects in vitro, highlighting their potential as therapeutic agents in treating viral infections like Japanese encephalitis (Ghosh et al., 2008).
Optimization and Interaction Energy Studies
Indole acetamide derivatives, related to this compound, have undergone geometrical optimization and interaction energy studies to evaluate their stability and potential applications in medicinal chemistry (Al-Ostoot et al., 2020).
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-(2-chlorophenoxy)acetamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8ClNO2/c9-6-3-1-2-4-7(6)12-5-8(10)11/h1-4H,5H2,(H2,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VFUNLXYSSCTXBG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)OCC(=O)N)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8ClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60188858 | |
Record name | 2-(2-Chlorophenoxy)acetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60188858 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
185.61 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
35368-68-4 | |
Record name | 2-(2-Chlorophenoxy)acetamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=35368-68-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-(2-Chlorophenoxy)acetamide | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0035368684 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 35368-68-4 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=115875 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2-(2-Chlorophenoxy)acetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60188858 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-(2-chlorophenoxy)acetamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.047.741 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.